Cas no 2168962-63-6 (tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate)

• Product Name: tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate
• CAS No: 2168962-63-6
• MF: C₁₁H₂₂ClNO₄S
• MW: 299.814681529999
• CID: 6217025
• PubChem ID: 165533685
• Update Time: 2025-05-21

tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate
• EN300-1577783
• 2168962-63-6
• tert-butyl N-(butan-2-yl)-N-[2-(chlorosulfonyl)ethyl]carbamate

• Inchi： 1S/C11H22ClNO4S/c1-6-9(2)13(7-8-18(12,15)16)10(14)17-11(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： YFIVSPRQYLIRAX-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 299.0958071g/mol
• Monoisotopic Mass: 299.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate

tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate (CAS No. 2168962-63-6) is a versatile compound with significant applications in various industries. This compound, often referred to as chlorosulfonyl ethylcarbamate, is a derivative of carbamates and has gained attention due to its unique chemical properties and potential uses in agriculture, pharmaceuticals, and material science. Recent studies have highlighted its role in enhancing crop protection and improving drug delivery systems, making it a subject of interest for researchers worldwide.

The chemical structure of tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate consists of a chlorosulfonyl group attached to an ethylcarbamate moiety, which is further substituted with a tert-butyl group. This arrangement imparts the compound with excellent stability and reactivity, enabling it to participate in various chemical reactions. The chlorosulfonyl group is particularly notable for its ability to act as an electron-withdrawing group, which enhances the electrophilic character of the molecule and facilitates nucleophilic attacks during reactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the production of tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate. Researchers have explored the use of phase-transfer catalysts and microwave-assisted synthesis to optimize the reaction conditions, resulting in higher yields and reduced reaction times. These innovations have not only improved the scalability of the synthesis process but also made the compound more accessible for industrial applications.

In terms of applications, tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate has shown promise in the agricultural sector as a component in herbicides and insecticides. Its ability to form stable complexes with metal ions has been leveraged to create more effective pest control agents that are both environmentally friendly and cost-efficient. Furthermore, studies have demonstrated its potential as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles, which are increasingly being used in biomedical engineering.

The safety profile of tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate has also been a focus of recent research. While it exhibits low toxicity under normal handling conditions, proper precautions must be taken during its synthesis and use to avoid exposure to sensitive areas. Regulatory agencies have established guidelines for its safe handling, ensuring that its benefits can be fully realized without compromising human health or environmental safety.

Looking ahead, the demand for tert-butyl N-(butan-2-yl)-N-2-(chlorosulfonyl)ethylcarbamate is expected to grow as new applications continue to emerge. Its role in sustainable chemistry and green technologies positions it as a key compound in addressing global challenges such as food security and environmental degradation. As research progresses, it is anticipated that this compound will play an even more significant role in shaping the future of various industries.